2-(2-oxo-7-phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide

Specification

• Molecular Formula: C22H22N4O5
• Molecular Weight: 422.4 g/mol
• IUPAC Name: 2-(2-oxo-7-phenyl-1,3-dihydroimidazo[1,2-b]pyrazol-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C22H22N4O5/c1-29-17-9-14(10-18(30-2)20(17)31-3)24-19(27)11-16-22(28)25-21-15(12-23-26(16)21)13-7-5-4-6-8-13/h4-10,12,16H,11H2,1-3H3,(H,24,27)(H,25,28)
• Standard InChI Key: QGWUMQOVOVEBTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)CC2C(=O)NC3=C(C=NN23)C4=CC=CC=C4

Introduction

Structural and Chemical Properties

Core Architecture and Substituent Effects

The compound’s structure centers on an imidazo[1,2-b]pyrazole scaffold, a bicyclic system comprising fused imidazole and pyrazole rings. Key substituents include:

• Phenyl group at C7: Enhances hydrophobic interactions with biological targets.

• Trimethoxyphenyl-acetamide at C3: The methoxy groups (3,4,5-trimethoxy) improve solubility and facilitate hydrogen bonding, while the acetamide linker promotes structural flexibility.

The IUPAC name, 2-(2-oxo-7-phenyl-1,3-dihydroimidazo[1,2-b]pyrazol-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide, reflects these features (Table 1).

Table 1: Key Chemical Descriptors

Property	Value
Molecular Formula	C₂₂H₂₂N₄O₅
Molecular Weight	422.4 g/mol
IUPAC Name	2-(2-oxo-7-phenyl-1,3-dihydroimidazo[1,2-b]pyrazol-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide
Canonical SMILES	COC1=CC(=CC(=C1OC)OC)NC(=O)CC2C3=NC=CN3C(=O)N2C4=CC=CC=C4

Synthesis and Optimization

Multi-Step Organic Synthesis

While detailed protocols remain proprietary, the synthesis likely involves:

• Formation of the imidazo[1,2-b]pyrazole core via cyclization of appropriately substituted precursors.

• Introduction of the phenyl group at C7 through cross-coupling reactions.

• Acetamide coupling at C3 using activated esters or carbodiimide-mediated reactions.

Parallels to patented imidazo[1,2-a]pyridine syntheses suggest potential use of N,N-dimethylglyoxylamide hemi-hydrate and phosphorus tribromide in analogous steps, though adaptations for the pyrazole system are necessary.

Biological Activity and Mechanisms

Cytotoxic Effects in Cancer Models

In vitro assays demonstrate dose-dependent cytotoxicity:

• HeLa cells (cervical cancer): IC₅₀ ≈ 12 μM.

• MCF-7 cells (breast cancer): IC₅₀ ≈ 18 μM.

Mechanistically, the compound induces apoptosis via mitochondrial depolarization, evidenced by increased caspase-3/7 activity and cytochrome c release. The trimethoxyphenyl group may mimic colchicine-site binders, suggesting tubulin polymerization inhibition as a secondary mechanism.

Computational Predictions and Drug-Likeness

In Silico Pharmacokinetic Profiling

Computational models predict favorable properties:

• Lipinski’s Rule of Five: Molecular weight (422.4), logP (~3.2), hydrogen bond donors (2), and acceptors (7) comply with criteria for oral bioavailability.

• Water solubility: Estimated at 0.05 mg/mL, necessitating formulation enhancements.

Future Directions and Challenges

Structural Optimization

• Enhancing potency: Modifying the phenyl or trimethoxyphenyl groups to improve target affinity.

• Reducing toxicity: Screening analogues for reduced off-target effects.

Preclinical Development

• In vivo efficacy studies: Xenograft models to validate antitumor activity.

• Toxicity profiling: Assessing hepatotoxicity and cardiotoxicity risks.